Cas no 861410-65-3 (2-(2-{[(4-bromophenyl)methyl]amino}ethoxy)ethan-1-ol)

2-(2-{[(4-bromophenyl)methyl]amino}ethoxy)ethan-1-ol structure
861410-65-3 structure
Product Name:2-(2-{[(4-bromophenyl)methyl]amino}ethoxy)ethan-1-ol
CAS No:861410-65-3
MF:C11H16BrNO2
MW:274.154242515564
CID:3111537
PubChem ID:17155127
Update Time:2025-04-21

2-(2-{[(4-bromophenyl)methyl]amino}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{[(4-bromophenyl)methyl]amino}ethoxy)ethan-1-ol
    • EN300-167323
    • 861410-65-3
    • SCHEMBL4591762
    • 2-(2-((4-Bromobenzyl)amino)ethoxy)ethan-1-ol
    • 2-[2-[(4-bromophenyl)methylamino]ethoxy]ethanol
    • STK510830
    • 2-{2-[(4-bromobenzyl)amino]ethoxy}ethanol
    • AN-465/42243886
    • AKOS001477962
    • CS-0268112
    • Inchi: 1S/C11H16BrNO2/c12-11-3-1-10(2-4-11)9-13-5-7-15-8-6-14/h1-4,13-14H,5-9H2
    • InChI Key: SFMMTSNBHGAYCI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CNCCOCCO

Computed Properties

  • Exact Mass: 273.03644Da
  • Monoisotopic Mass: 273.03644Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.5Ų

2-(2-{[(4-bromophenyl)methyl]amino}ethoxy)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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